Cas no 84687-42-3 (Astragaloside III)

Astragaloside III is a natural product isolated from Astragalus membranaceus
Astragaloside III structure
Astragaloside III structure
Astragaloside III
84687-42-3
C41H68O14
784.970234870911
MFCD28978172
60752
329824949

Astragaloside III Properties

Names and Identifiers

    • Astragaloside III
    • Astragaloside-Ⅲ
    • β-D-Xylopyranoside,(3β,6α,16β,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl2-O-β-D-glucopyranosyl-
    • ASTRAGALOSIDE III(SH)
    • ASTRAGALOSIDE III(AS)
    • b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-b-D-glucopyranosyl-
    • N1893
    • (3β,6α,16β,20R,24S)-20,24-Epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-β-D-glucopyranosyl-β-D-xylopyranoside
    • AstragalosideIII
    • (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R)-9,14-Dihydroxy-15-[(2R,5S)-5-
    • Astragaloside Ⅲ
    • (3β,6α,16β,20R,24S)-20,24-Epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-β-D-glucopyranosyl-β-D-xylopyranoside (ACI)
    • 84687-42-3
    • UNII-WVP53009FC
    • DTXSID40331663
    • CHEBI:2897
    • C08924
    • AKOS030526183
    • CS-3713
    • WVP53009FC
    • NCGC00390259-01
    • Q27105868
    • Astragaloside-III
    • Astragaloside III (constituent of astragalus) [DSC]
    • (3beta,6alpha,9beta,16beta,20R,24S)-6,16,25-trihydroxy-20,24-epoxy-9,19-cyclolanostan-3-yl 2-O-beta-D-glucopyranosyl-beta-D-xylopyranoside
    • DTXCID90282757
    • 1ST169061
    • (2S,3R,4S,5S,6R)-2-(((2S,3R,4S,5R)-2-(((2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-4,7-dihydroxy-3-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-tetramethylhexadecahydrocyclopenta[a]cyclopropa[e]phenanthren-9-yl)oxy)-4,5-dihydroxytetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,6.ALPHA.,16.BETA.,20R,24S)-20,24-EPOXY-6,16,25-TRIHYDROXY-9,19-CYCLOLANOSTAN-3-YL 2-O-.BETA.-D-GLUCOPYRANOSYL-
    • Astragaloside III (constituent of astragalus)
    • beta-D-Xylopyranoside, (3beta,6alpha,16beta,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-o-beta-D-glucopyranosyl-
    • HY-N0434
    • (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-9,14-dihydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-4,5-dihydroxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • Astragaloside III,98%
    • (3?,6?,16?,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-?-D-glucopyranosyl-?-D-Xylopyranoside;
    • +Expand
    • MFCD28978172
    • FVFSMBDVZVUETN-BQAOMNQWSA-N
    • 1S/C41H68O14/c1-35(2)24(53-34-30(26(46)21(45)17-51-34)54-33-29(49)28(48)27(47)22(16-42)52-33)9-11-41-18-40(41)13-12-37(5)32(39(7)10-8-25(55-39)36(3,4)50)20(44)15-38(37,6)23(40)14-19(43)31(35)41/h19-34,42-50H,8-18H2,1-7H3/t19-,20-,21+,22+,23-,24-,25-,26-,27+,28-,29+,30+,31-,32-,33-,34-,37+,38-,39+,40-,41+/m0/s1
    • C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](O)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O

Computed Properties

  • 784.460907g/mol
  • 0
  • 1.3
  • 9
  • 14
  • 7
  • 784.460907g/mol
  • 784.460907g/mol
  • 228Ų
  • 55
  • 1460
  • 0
  • 21
  • 0
  • 0
  • 0
  • 1
  • 785.0

Experimental Properties

  • 0.72410
  • 228.22000
  • 1.62
  • 906.8±65.0 °C at 760 mmHg
  • No data available
  • 502.2±34.3 °C
  • Powder
  • 1.3900

Astragaloside III Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0034XW-1mg
Astragaloside III
84687-42-3 ≥95%
1mg
$104.00 2024-04-21
A2B Chem LLC
AB45572-1mg
Astragaloside III
84687-42-3 ≥95%
1mg
$55.00 2024-04-19
abcr
AB479195-1 mg
Astragaloside iii; .
84687-42-3
1mg
€123.50 2023-07-10
Ambeed
A747592-10mg
(2S,3R,4S,5S,6R)-2-(((2S,3R,4S,5R)-2-(((2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-4,7-Dihydroxy-3-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-tetramethyltetradecahydro-1H,12H-cyclopenta[a]cyclopropa[e]phenanthren-9-yl)oxy)-4,5-d
84687-42-3 99+%
10mg
$155.0
Chemenu
CM100225-10mg
Astragaloside III
84687-42-3 98%
10mg
$360
ChemScence
CS-3713-5mg
Astragaloside III
84687-42-3 98.89%
5mg
$250.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP0212-10mg
Astragaloside III
84687-42-3 98%
10mg
$96 2023-09-20
Crysdot LLC
CD32000276-10mg
Astragaloside III
84687-42-3 98+%
10mg
$385 2024-07-18
DC Chemicals
DCH-036-20 mg
Astragaloside Ⅲ
84687-42-3 >98%, Standard References Grade
20mg
$280.0 2022-03-01
eNovation Chemicals LLC
D659555-20mg
AstragalosideIII
84687-42-3 98% (HPLC)
20mg
$510 2022-10-17

Astragaloside III Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:84687-42-3)Astragaloside III
TB00731
in Stock
5mg,10mg ,20mg ,50mg ,100mg,or customized
>98%
Tuesday, 21 January 2025 17:56
price inquiry

Astragaloside III Related Literature

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